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Compound of Interest

Compound Name: Azido-PEG7-alcohol

Cat. No.: B605879

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Azido-PEG7-alcohol is a versatile, bifunctional molecule widely utilized in bioconjugation, drug
delivery, and proteomics.[1] Its structure incorporates a terminal azide group, a hydrophilic
seven-unit polyethylene glycol (PEG) spacer, and a terminal hydroxyl group. This combination
of functionalities makes it an invaluable tool for researchers in various fields.

The azide group is a key functional handle for "click chemistry," specifically the copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC) and strain-promoted azide-alkyne cycloaddition
(SPAAC) reactions.[2][3] These reactions are known for their high efficiency, specificity, and
biocompatibility, allowing for the precise and stable conjugation of Azido-PEG7-alcohol to
alkyne-modified molecules such as proteins, peptides, and surfaces.[4]

The hydrophilic PEG spacer enhances the aqueous solubility of the molecule and any
conjugate it is attached to.[5] PEGylation, the process of attaching PEG chains, is a well-
established strategy to improve the pharmacokinetic and pharmacodynamic properties of
therapeutic molecules by increasing their stability, reducing immunogenicity, and extending
their circulation half-life.

The terminal hydroxyl group provides an additional site for further chemical modification,
allowing for the creation of more complex architectures or for attachment to surfaces. This
trifunctional potential makes Azido-PEG7-alcohol a valuable linker in the synthesis of
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Proteolysis Targeting Chimeras (PROTACS), where it can connect a target-binding ligand and

an E3 ligase ligand.

Proper preparation of stock solutions is critical to ensure the integrity and reactivity of Azido-
PEG7-alcohol for downstream applications. The following sections provide a detailed protocol
for preparing and storing these solutions, along with important safety considerations.

Quantitative Data Summary

Property Value Source(s)
Molecular Weight 351.4 g/mol

Molecular Formula C14H29N307

CAS Number 1274892-60-2

Purity Typically >95%

Varies (often a colorless to
Appearance . _ N/A
pale yellow oil or solid)

Water, DMSO, DMF,

Solubility ]

Dichloromethane (DCM)
Storage (Solid) -20°C, desiccated
Storage (Stock Solution) -20°C for up to one month

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Azido-PEG7-alcohol in
dimethyl sulfoxide (DMSO). This is a common starting concentration for many bioconjugation

and click chemistry reactions.

Materials
e Azido-PEG7-alcohol (solid)

e Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials
Calibrated analytical balance

Pipettes and sterile, nuclease-free pipette tips
Vortex mixer

Argon or nitrogen gas (optional, for inert atmosphere)

Equipment

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Procedure

Equilibration: Before opening, allow the vial of Azido-PEG7-alcohol to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture
onto the compound, which can affect its stability.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of Azido-
PEG7-alcohol. The formula to use is: Mass (mg) = Desired Concentration (mM) x Volume
(mL) x Molecular Weight ( g/mol ) For example, to prepare 1 mL of a 10 mM solution: Mass
(mg) =10 mM x 1 mL x 351.4 g/mol = 3.514 mg

Weighing: In a chemical fume hood, carefully weigh the calculated amount of Azido-PEG7-
alcohol into a pre-weighed microcentrifuge tube or amber vial. Use non-metallic spatulas to
handle the compound.

Dissolution: a. Add the desired volume of anhydrous DMSO to the tube containing the
Azido-PEG7-alcohol. b. Cap the tube securely and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a water bath (30-40°C) can be used to aid
dissolution if necessary.

Inert Atmosphere (Optional but Recommended): For long-term stability, it is advisable to
flush the headspace of the vial with an inert gas like argon or nitrogen before tightly sealing.
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This displaces oxygen and moisture.

Labeling and Storage: a. Clearly label the tube with the compound name, concentration (10
mM), solvent (DMSOQO), and date of preparation. b. Store the stock solution at -20°C. It is
recommended to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Stored properly, the solution should be stable for up to one
month.

Safety and Handling Precautions

Azide Hazard: Azido compounds are potentially explosive and can form highly sensitive and
explosive metal azides with certain metals (e.g., copper, lead, brass, silver). Avoid contact
with metal spatulas, and do not dispose of azide-containing solutions down drains that may
have lead or copper plumbing.

Toxicity: Azides are acutely toxic. Handle Azido-PEG7-alcohol in a well-ventilated chemical
fume hood.

Personal Protective Equipment: Always wear appropriate PPE, including a lab coat, safety
goggles, and nitrile gloves, when handling this compound.

Waste Disposal: Dispose of all waste containing Azido-PEG7-alcohol as hazardous
chemical waste according to your institution's guidelines. Do not mix azide waste with acidic
waste, as this can generate highly toxic and explosive hydrazoic acid.

Visualizations
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Workflow for Preparing Azido-PEG7-alcohol Stock Solution
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Caption: Experimental workflow for preparing a stock solution of Azido-PEG7-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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